Cas no 2138396-51-5 (5-(Acetamidomethyl)-2-methoxybenzene-1-sulfonyl fluoride)

• Product Name: 5-(Acetamidomethyl)-2-methoxybenzene-1-sulfonyl fluoride
• CAS No: 2138396-51-5
• MF: C₁₀H₁₂FNO₄S
• MW: 261.269985198975
• CID: 5908264
• PubChem ID: 165862543
• Update Time: 2025-05-26

5-(Acetamidomethyl)-2-methoxybenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-(acetamidomethyl)-2-methoxybenzene-1-sulfonyl fluoride
• EN300-727514
• 2138396-51-5
• 5-(Acetamidomethyl)-2-methoxybenzene-1-sulfonyl fluoride

• Inchi： 1S/C10H12FNO4S/c1-7(13)12-6-8-3-4-9(16-2)10(5-8)17(11,14)15/h3-5H,6H2,1-2H3,(H,12,13)
• InChI Key： ZFJNBNXSOBZZKB-UHFFFAOYSA-N
• SMILES： S(C1=C(C=CC(=C1)CNC(C)=O)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 261.04710720g/mol
• Monoisotopic Mass: 261.04710720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 80.8Ų

Additional information on 5-(Acetamidomethyl)-2-methoxybenzene-1-sulfonyl fluoride

Introduction to 5-(Acetamidomethyl)-2-methoxybenzene-1-sulfonyl fluoride (CAS No. 2138396-51-5)

5-(Acetamidomethyl)-2-methoxybenzene-1-sulfonyl fluoride, identified by the CAS number 2138396-51-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatile reactivity and utility in synthetic transformations. The presence of both an acetamidomethyl group and a methoxy substituent on the benzene ring introduces unique electronic and steric properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The structural features of 5-(Acetamidomethyl)-2-methoxybenzene-1-sulfonyl fluoride contribute to its potential applications in drug discovery and development. Sulfonyl fluorides are particularly interesting due to their ability to participate in nucleophilic substitution reactions, which are fundamental in constructing complex molecular architectures. The acetamidomethyl group provides a handle for further functionalization, while the methoxy group influences the overall electronic distribution of the molecule, thereby modulating its reactivity and interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel sulfonyl fluoride derivatives as pharmacophores. These compounds have been explored for their potential in inhibiting various enzymes and receptors involved in human diseases. For instance, sulfonyl fluorides have shown promise in targeting enzymes such as kinases and proteases, which are key players in pathways associated with cancer, inflammation, and metabolic disorders. The specific arrangement of functional groups in 5-(Acetamidomethyl)-2-methoxybenzene-1-sulfonyl fluoride makes it a promising candidate for designing molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of 5-(Acetamidomethyl)-2-methoxybenzene-1-sulfonyl fluoride is its role as a building block in the synthesis of more complex scaffolds. The sulfonyl fluoride moiety can be readily converted into other functional groups such as sulfonamides, sulfonates, and carboxylic acids through various chemical transformations. This flexibility allows chemists to tailor the properties of the final product to meet specific biological requirements. Additionally, the presence of an acetamidomethyl group provides a site for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening.

The pharmaceutical industry has increasingly recognized the importance of intermediates like 5-(Acetamidomethyl)-2-methoxybenzene-1-sulfonyl fluoride in accelerating drug development pipelines. By leveraging these compounds, researchers can rapidly explore new chemical space and identify lead candidates with improved pharmacokinetic profiles. Recent studies have demonstrated the utility of sulfonyl fluoride derivatives in modulating signaling pathways relevant to neurodegenerative diseases, such as Alzheimer's and Parkinson's. The ability to fine-tune molecular structures using intermediates like 5-(Acetamidomethyl)-2-methoxybenzene-1-sulfonyl fluoride is crucial for developing effective therapeutic strategies.

From a synthetic chemistry perspective, 5-(Acetamidomethyl)-2-methoxybenzene-1-sulfonyl fluoride exemplifies the power of multi-functionalized aromatic systems. The combination of electron-donating and withdrawing groups on the benzene ring creates a rich environment for diverse chemical reactions. This compound can serve as a precursor for constructing heterocyclic frameworks, which are prevalent in many drugs and natural products. The methoxy group enhances nucleophilic aromatic substitution reactions, while the sulfonyl fluoride unit acts as a reactive site for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings.

In conclusion, 5-(Acetamidomethyl)-2-methoxybenzene-1-sulfonyl fluoride (CAS No. 2138396-51-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it an invaluable tool for researchers seeking to develop novel therapeutic agents. By integrating this compound into synthetic strategies, scientists can explore new avenues for treating a wide range of diseases with greater efficiency and precision. As our understanding of molecular interactions continues to evolve, intermediates like 5-(Acetamidomethyl)-2-methoxybenzene-1-sulfonyl fluoride will undoubtedly play a pivotal role in shaping the future of drug discovery.